(E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C22H20N4O4S2/c1-14-19(21(29)26(24(14)2)15-7-4-3-5-8-15)23-18(27)10-11-25-20(28)17(32-22(25)31)13-16-9-6-12-30-16/h3-9,12-13H,10-11H2,1-2H3,(H,23,27)/b17-13+
• InChI Key: JPZOWTVLRUIEEE-GHRIWEEISA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CCN3C(=O)C(=CC4=CC=CO4)SC3=S
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CCN3C(=O)/C(=C\C4=CC=CO4)/SC3=S
• Molecular Formula: C22H20N4O4S2
• Molecular Weight: 468.6 g/mol
• CAS No.: 682784-00-5

Description

The compound (E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide is a structurally complex molecule featuring a pyrazolone core linked to a thiazolidinone derivative via a propanamide bridge. The pyrazolone moiety (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl) is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory and analgesic properties . The thiazolidinone segment (5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl) introduces sulfur and oxygen heteroatoms, which are critical for modulating electronic properties and enhancing biological activity through hydrogen bonding or enzyme inhibition . The (E)-configuration of the furan-2-ylmethylene group likely influences steric interactions and molecular stability.

Biological Activity

The compound (E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, synthesis, and possible applications in medicinal chemistry, supported by various research findings and data tables.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{24}N_4O_3S$ with a molecular weight of approximately 440.53 g/mol. The structure features a pyrazole ring, a thiazolidinone moiety, and a furan derivative, which may contribute to its biological properties.

Antimicrobial Activity

Research has demonstrated that compounds containing pyrazole and thiazolidinone rings exhibit significant antimicrobial properties. A study evaluated the synthesized derivatives against various bacterial strains, showing promising results in inhibiting growth, particularly against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis .

Antioxidant Properties

The antioxidant activity of the compound was assessed using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays. The results indicated that the compound effectively scavenged free radicals, suggesting potential applications in combating oxidative stress-related diseases .

Enzyme Inhibition

Investigations into the enzyme inhibition capabilities of the compound showed that it could inhibit human recombinant alkaline phosphatase (h-TNAP) and ecto-nucleotide triphosphate diphosphohydrolase (e5-NT). The inhibition constants (IC50 values) were determined, indicating moderate to strong inhibitory effects compared to standard inhibitors .

Case Studies

• Study on Antimicrobial Efficacy : A series of derivatives including the target compound were synthesized and tested against a panel of pathogens. The results highlighted that modifications in the substituents on the pyrazole ring significantly influenced antimicrobial potency .
• Antioxidant Evaluation : In vitro assays demonstrated that the compound exhibited a higher antioxidant capacity than standard antioxidants like ascorbic acid, suggesting its potential as a therapeutic agent in oxidative stress mitigation .

Table 1: Biological Activity Summary

Activity Type	Assessed Compound	IC50 Value (µM)	Reference
Antimicrobial	(E)-N-(...)	30
Antioxidant	(E)-N-(...)	15
Alkaline Phosphatase Inhibition	(E)-N-(...)	25

Table 2: Structure-Activity Relationship (SAR)

Substituent	Effect on Activity	Reference
Methyl at position 1	Increased antimicrobial activity
Furan group	Enhanced antioxidant capacity
Thiazolidinone moiety	Improved enzyme inhibition

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of pyrazolone-amide derivatives. Below is a detailed comparison with structurally related compounds from the evidence:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents/Features	Molecular Weight (g/mol)	Biological Relevance/Applications	Synthesis Insights
Target Compound: (E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide	Thioxothiazolidinone, furan-2-ylmethylene, propanamide linker	~443.5*	Potential enzyme inhibition (e.g., cyclooxygenase) due to thiazolidinone and pyrazolone motifs	Likely synthesized via nucleophilic substitution or condensation reactions
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide	Formamide group (-CONH2)	231.25	Intermediate for antipyretic/analgesic drugs; confirmed crystallography (orthorhombic system)	Solvent-based synthesis; crystal structure resolved via X-ray diffraction
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-phenylpropanamide	Isoindole-1,3-dione, phenylpropanamide	~445.5	Unspecified biological activity; structural complexity suggests potential for targeted therapies	Multi-step synthesis involving isoindole intermediates
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[4-(methylsulfanyl)phenyl]acetamide	Methylsulfanylphenyl group	~355.4	Possible antimicrobial activity (sulfanyl groups are known for redox activity)	Crystallized in monoclinic system; solvent-dependent synthesis
2-Methyl-N-(2,2,2-trichloro-1-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamothioyl]amino}ethyl)propanamide	Trichloroethyl, thiourea linkage	~483.9	Potential agrochemical use (halogenated groups often enhance pesticidal activity)	Halogenation and thiourea coupling steps

Notes:

• Molecular Weight : Calculated based on formula; *estimated for the target compound.
• Thioxothiazolidinone vs.
• Furan-2-ylmethylene vs.
• Synthesis Complexity: The target compound’s thiazolidinone and furan substituents likely require precise temperature control and anhydrous conditions, contrasting with the solvent-based methods for simpler analogs .

Key Research Findings

Crystallographic Insights: Pyrazolone derivatives like N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide crystallize in orthorhombic systems (space group P2$1$2$1$2$_1$), with intermolecular N–H···O hydrogen bonds stabilizing the structure . The target compound’s thioxothiazolidinone group may adopt a similar packing arrangement but with additional S···O interactions.

Biological Activity: The pyrazolone core is a proven scaffold for COX-2 inhibition, while thiazolidinones are associated with antidiabetic and antimicrobial effects .

Synthetic Challenges : Halogenated analogs (e.g., ) require stringent safety protocols due to toxicity, whereas solvent-free methods (as highlighted in ) could reduce environmental risks during large-scale synthesis of the target compound.